Cas no 158785-71-8 (ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate)

Ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate is a versatile organic compound. It features a unique sulfanyl group, which imparts distinct chemical properties. The compound's chiral configuration and amino and carboxyl groups make it a valuable intermediate in organic synthesis, particularly in the creation of pharmaceuticals and agrochemicals. Its ability to participate in various reactions offers significant advantages for synthetic chemists.
ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate structure
158785-71-8 structure
Product Name:ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate
CAS No:158785-71-8
MF:C6H13NO2S
MW:163.23792052269
CID:109007
PubChem ID:11744959
Update Time:2025-07-16

ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, 2-methyl-,ethyl ester
    • L-Cysteine, 2-methyl-, ethyl ester (9CI)
    • ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate
    • 158785-71-8
    • EN300-24497215
    • Inchi: 1S/C6H13NO2S/c1-3-9-5(8)6(2,7)4-10/h10H,3-4,7H2,1-2H3/t6-/m0/s1
    • InChI Key: RIJQKIFTFSSRSH-LURJTMIESA-N
    • SMILES: SC[C@](C(=O)OCC)(C)N

Computed Properties

  • Exact Mass: 163.06669983g/mol
  • Monoisotopic Mass: 163.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 53.3Ų

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Additional information on ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate

Introduction to Ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate (CAS No. 158785-71-8)

Ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate (CAS No. 158785-71-8) is a versatile compound with significant applications in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as ethyl (S)-methylcysteinate, is a chiral amino acid derivative that has garnered considerable attention due to its unique structural and functional properties.

The chemical structure of ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate consists of an ethyl ester group, an amino group, a methyl group, and a sulfanyl (thiol) group, all attached to a central carbon atom. The presence of the chiral center at the carbon atom adjacent to the amino group imparts optical activity to the molecule, making it valuable in various asymmetric synthesis reactions.

In recent years, the study of chiral compounds has become increasingly important in drug discovery and development. The enantiomeric purity of ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate is crucial for its biological activity and pharmacological properties. Research has shown that this compound can serve as a building block for the synthesis of more complex molecules, including potential drug candidates.

Ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate has been utilized in the synthesis of peptides and proteins due to its ability to form stable thioether bonds. These thioether bonds are resistant to hydrolysis and can enhance the stability and bioavailability of peptides and proteins. This property makes it particularly useful in the development of therapeutic peptides and protein-based drugs.

Furthermore, the sulfanyl group in ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate can participate in redox reactions, making it a valuable tool in redox biology research. Studies have demonstrated that this compound can modulate redox signaling pathways, which are involved in various cellular processes such as apoptosis, inflammation, and oxidative stress. This makes it a promising candidate for developing novel therapeutic agents targeting these pathways.

In the context of pharmaceutical research, ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ethyl ester group in this compound can be hydrolyzed by esterases in vivo, releasing the active form of the drug. This approach can improve the solubility, stability, and bioavailability of the drug, thereby enhancing its therapeutic efficacy.

The synthetic methods for preparing ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate have been well-documented in the literature. One common approach involves the reaction of methyl mercaptan with ethyl bromopyruvate followed by reduction with lithium aluminum hydride. The resulting compound is then treated with an appropriate chiral resolving agent to obtain the desired enantiomer. Recent advancements in asymmetric synthesis techniques have further simplified and optimized these methods, making large-scale production more feasible.

The safety profile of ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate is another important consideration for its use in pharmaceutical applications. Extensive toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with appropriate precautions to ensure safety in laboratory settings.

In conclusion, ethyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate (CAS No. 158785-71-8) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and functional properties make it an invaluable tool for researchers working in fields such as asymmetric synthesis, peptide chemistry, redox biology, and drug development. As ongoing research continues to uncover new applications and insights into its mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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